molecular formula Br1C17H19N4Na2O4S1 B1147320 5-BROMO-PAPS CAS No. 158905-17-0

5-BROMO-PAPS

Cat. No. B1147320
CAS RN: 158905-17-0
M. Wt: 537.34
InChI Key:
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Description

5-Bromo-PAPS, also known as 2-(5-Bromo-2-pyridylazo)-5-[N-n-propyl-N-(3-sulfopropyl)amino]phenol, disodium salt, dihydrate, is a water-soluble derivative of 5-Br-PADAP . It is a highly sensitive colorimetric reagent used for zinc detection .


Molecular Structure Analysis

The molecular formula of 5-Bromo-PAPS is C17H19BrN4Na2O4S.2H2O . The molecular weight is 537.34 . For a detailed 3D structure, please refer to specialized chemical databases or software.


Physical And Chemical Properties Analysis

5-Bromo-PAPS is a powder that is used for spectrophotometric detection of Zn(II), Cu(II), Fe(II), Co(II), and H2O2 . It has a high molar absorptivity .

Mechanism of Action

5-Bromo-PAPS is utilized for the determination of several metal ions including Zn(II), Cu(II), Fe(II), Ni(II), Co(II), Pt(II), Ru(II), and Rh(II) . It forms a red chelate with zinc at pH 7.5-9.5 .

Safety and Hazards

According to the Safety Data Sheet from Santa Cruz Biotechnology, Inc., 5-Bromo-PAPS is not considered hazardous by the 2012 OSHA Hazard Communication Standard . It is recommended to wash hands thoroughly after handling .

properties

CAS RN

158905-17-0

Product Name

5-BROMO-PAPS

Molecular Formula

Br1C17H19N4Na2O4S1

Molecular Weight

537.34

Origin of Product

United States

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